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Compound of Interest

Compound Name: INH14

Cat. No.: B15617661 Get Quote

This document provides critical safety and logistical information for the proper disposal of

INH14, a small-molecule urea derivative and inhibitor of IKKα/β-dependent TLR inflammatory

response.[1][2] This guidance is intended for researchers, scientists, and drug development

professionals to ensure laboratory safety and compliance with regulatory standards.

Disclaimer: A specific Safety Data Sheet (SDS) for INH14 was not publicly available at the time

of this writing. The following procedures are based on best practices for the handling and

disposal of potent, potentially hazardous laboratory chemicals and kinase inhibitors.[3][4][5] It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific protocols and to obtain the official SDS from the supplier before handling this

compound.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to implement all recommended safety

measures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat to prevent skin

and eye contact.[5][6]

Ventilation: Handle INH14 in a well-ventilated area, such as a chemical fume hood, to

minimize the risk of inhalation.[5][7]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[7] In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and
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seek medical attention.

Good Laboratory Practices: Avoid eating, drinking, or smoking in areas where INH14 is

handled.[6] Wash hands thoroughly after handling the compound.[6]

Quantitative Data for INH14
While a comprehensive SDS is not available, the following data for INH14 (N-(4-Ethylphenyl)-

N'-phenylurea) has been compiled from research literature.

Property Value Source

Chemical Name
N-(4-Ethylphenyl)-N'-

phenylurea
[1][2]

Molecular Target IKKα and/or IKKβ [1][2]

IC₅₀ (IKKα) 8.97 μM [1][2]

IC₅₀ (IKKβ) 3.59 μM [1][2]

Step-by-Step Disposal Procedures
The proper disposal of INH14 must be conducted in accordance with all applicable federal,

state, and local regulations. All materials contaminated with INH14 must be treated as

hazardous chemical waste.[3]

Step 1: Waste Segregation

Keep INH14 waste separate from other laboratory waste streams to prevent dangerous

reactions.[5][6]

Segregate the waste into dedicated solid and liquid waste containers.[3][4][5]

Step 2: Waste Containment

Solid Waste:
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Collect all solid materials that have come into contact with INH14, such as unused or

expired powder, contaminated gloves, pipette tips, and weighing paper, in a designated,

robust, and sealable hazardous waste container.[3][5][6]

Liquid Waste:

Collect all solutions containing INH14 in a dedicated, leak-proof, and shatter-resistant

hazardous waste container with a secure cap.[3][4]

Crucially, do not dispose of INH14 down the drain or in the regular trash.[3][4][6]

Step 3: Labeling

Clearly label all waste containers with the words "Hazardous Waste."[4][5][7]

The label must include the full chemical name ("INH14" or "N-(4-Ethylphenyl)-N'-

phenylurea"), the approximate amount or concentration of the waste, and the accumulation

start date.[3][4]

Step 4: Storage

Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.[3][4]

Ensure that incompatible waste types are segregated to prevent adverse chemical reactions.

[3] Keep containers closed when not in use.[3]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

[5][6]

Follow all institutional procedures for waste pickup requests and documentation.

Cited Experimental Methodologies
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The identification of IKKα and IKKβ as the molecular targets of INH14 was confirmed through

several experimental methods.[1][2] While detailed, step-by-step protocols are not available in

the cited abstracts, the following key experiments were mentioned:

Kinase Assays: These were performed to determine the inhibitory activity of INH14 against

IKKα and IKKβ, resulting in the reported IC₅₀ values.[1][2]

Immunoblot Assays: These assays showed that INH14 decreased IκBα degradation in cells

activated by a TLR2 ligand, indicating that the target of INH14 is downstream of the

TAK1/TAB1 complex.[1]

In Vivo Experiments: Animal studies demonstrated that INH14 decreased TNFα formation

following lipopeptide-induced inflammation, confirming its anti-inflammatory effects in a living

organism.[1][2]

Disposal Workflow for INH14
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of INH14.
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INH14 Waste Generated
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Caption: Workflow for the safe disposal of INH14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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